Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C12H18O4S B8651872 Diprop-2-en-1-yl 3,3'-sulfanediyldipropanoate CAS No. 39557-51-2

Diprop-2-en-1-yl 3,3'-sulfanediyldipropanoate

Cat. No. B8651872
CAS RN: 39557-51-2
M. Wt: 258.34 g/mol
InChI Key: KUNAOSOKOQEGNB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US06372733B1

Procedure details

A mixture of 3,3′-thiodipropionic acid (17.82 g, 10 mmol), allyl alcohol (20.4 mL, 30 mmol) and p-toluenesulfonic acid (0.750 g) in 100 mL of toluene was refluxed for 8 h in a Dean-Stark apparatus to azeotropically remove water. The reaction mixture was quenched with saturated solution of sodium bicarbonate and the toluene layer was separated and washed with saturated sodium chloride solution and dried over anhydrous magnesium sulfate. The solvent was removed in vacuo and gave approximately 20 g of crude 3,3′-thiodipropionic acid, diallyl ester. This material was sufficiently pure by NMR and was used in the subsequent reaction.
Name
3,3′-thiodipropionic acid
Quantity
17.82 g
Type
reactant
Reaction Step One
Name
allyl alcohol
Quantity
20.4 mL
Type
reactant
Reaction Step One
Name
toluene
Quantity
100 mL
Type
reactant
Reaction Step One
Name
p-toluenesulfonic acid
Quantity
0.75 g
Type
catalyst
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
3,3′-thiodipropionic acid, diallyl ester

Identifiers

REACTION_CXSMILES
[S:1]([CH2:7][CH2:8][C:9]([OH:11])=[O:10])[CH2:2][CH2:3][C:4]([OH:6])=[O:5].[CH2:12](O)[CH:13]=[CH2:14].O.[C:17]1(C)[CH:22]=CC=C[CH:18]=1>C1(C)C=CC(S(O)(=O)=O)=CC=1>[S:1]([CH2:7][CH2:8][C:9]([O:11][CH2:22][CH:17]=[CH2:18])=[O:10])[CH2:2][CH2:3][C:4]([O:6][CH2:12][CH:13]=[CH2:14])=[O:5]

Inputs

Step One
Name
3,3′-thiodipropionic acid
Quantity
17.82 g
Type
reactant
Smiles
S(CCC(=O)O)CCC(=O)O
Name
allyl alcohol
Quantity
20.4 mL
Type
reactant
Smiles
C(C=C)O
Name
toluene
Quantity
100 mL
Type
reactant
Smiles
C1(=CC=CC=C1)C
Name
p-toluenesulfonic acid
Quantity
0.75 g
Type
catalyst
Smiles
C1(=CC=C(C=C1)S(=O)(=O)O)C
Step Two
Name
water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The reaction mixture was quenched with saturated solution of sodium bicarbonate
CUSTOM
Type
CUSTOM
Details
the toluene layer was separated
WASH
Type
WASH
Details
washed with saturated sodium chloride solution
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous magnesium sulfate
CUSTOM
Type
CUSTOM
Details
The solvent was removed in vacuo

Outcomes

Product
Name
3,3′-thiodipropionic acid, diallyl ester
Type
product
Smiles
S(CCC(=O)OCC=C)CCC(=O)OCC=C
Measurements
Type Value Analysis
AMOUNT: MASS 20 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.